Cas no 2228862-90-4 (3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine
• CAS No: 2228862-90-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6435321
• PubChem ID: 165704665
• Update Time: 2025-05-20

3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine
• 2228862-90-4
• EN300-1799338

• Inchi： 1S/C11H13F2NO/c1-7(3-4-14)9-5-8(12)6-10(13)11(9)15-2/h5-6H,1,3-4,14H2,2H3
• InChI Key： FYHAWNZUWPRBBA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C(=C)CCN)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine

Recent Advances in the Study of 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS: 2228862-90-4)

In recent years, the compound 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS: 2228862-90-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

The primary objective of current research efforts is to explore the therapeutic potential of 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine, particularly in the context of neurodegenerative diseases and cancer. Its structural similarity to known bioactive molecules suggests that it may interact with specific biological targets, such as enzymes or receptors, to modulate disease pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify potential binding partners and evaluate its efficacy in preclinical models.

One of the key findings from recent studies is the compound's ability to inhibit the activity of certain kinases involved in cell proliferation and inflammation. In vitro assays have demonstrated that 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine exhibits selective inhibition against a subset of kinases, with minimal off-target effects. This selectivity is attributed to the molecule's unique fluorine and methoxy substituents, which enhance its binding affinity and specificity. These results have sparked interest in further optimizing the compound for improved pharmacokinetic properties and reduced toxicity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary data suggest that 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine may influence dopaminergic and serotonergic pathways, which are implicated in various psychiatric and neurological disorders. Animal studies have shown behavioral effects consistent with modulation of these systems, though further research is needed to fully characterize its mechanisms and therapeutic potential.

The synthetic routes to 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine have also been a focus of recent research. Several efficient and scalable methods have been developed, leveraging modern catalytic techniques and green chemistry principles. These advances are critical for ensuring the compound's availability for further preclinical and clinical studies. Notably, the use of palladium-catalyzed cross-coupling reactions has enabled the synthesis of derivatives with modified pharmacological profiles, expanding the scope of its potential applications.

Despite these promising developments, challenges remain in the development of 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(3,5-difluoro-2-methoxyphenyl)but-3-en-1-amine (CAS: 2228862-90-4) represents a promising candidate for further investigation in the fields of oncology and neuroscience. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.